Cas no 906352-99-6 (Ethyl 3-(6-Methylpyrazin-2-yl)oxybenzoate)

• Product Name: Ethyl 3-(6-Methylpyrazin-2-yl)oxybenzoate
• CAS No: 906352-99-6
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 802991
• PubChem ID: 24229683
• Update Time: 2025-06-08

Ethyl 3-(6-Methylpyrazin-2-yl)oxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[(6-methyl-2-pyrazinyl)oxy]-, ethyl ester
• ethyl 3-(6-methylpyrazin-2-yl)oxybenzoate
• ethyl 3-[(6-methylpyrazin-2-yl)oxy]benzoate
• 906352-99-6
• Ethyl3-((6-methylpyrazin-2-yl)oxy)benzoate
• Benzoic acid,3-[(6-methyl-2-pyrazinyl)oxy]-,ethyl ester
• MS-22478
• ethyl 3-[(6-methylpyrazin-2-yl)oxy]benzoate, AldrichCPR
• FT-0704387
• DTXSID40640388
• Ethyl 3-((6-methylpyrazin-2-yl)oxy)benzoate
• DB-078756
• Ethyl 3-(6-Methylpyrazin-2-yl)oxybenzoate

• Inchi： 1S/C14H14N2O3/c1-3-18-14(17)11-5-4-6-12(7-11)19-13-9-15-8-10(2)16-13/h4-9H,3H2,1-2H3
• InChI Key： ALDBUDYDJSLBJO-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C)N=1)C1=CC=CC(C(=O)OCC)=C1

Computed Properties

• Exact Mass: 258.10000
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.189
• Melting Point: 50.5-51.5
• Boiling Point: 380.9°Cat760mmHg
• Flash Point: 184.1°C
• Refractive Index: 1.559
• PSA: 61.31000
• LogP: 2.75400

Ethyl 3-(6-Methylpyrazin-2-yl)oxybenzoate Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 41-43
• Safety Instruction： 26-36/37-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Ethyl 3-(6-Methylpyrazin-2-yl)oxybenzoate

Comprehensive Overview of Ethyl 3-(6-Methylpyrazin-2-yl)oxybenzoate (CAS No. 906352-99-6)

Ethyl 3-(6-Methylpyrazin-2-yl)oxybenzoate (CAS No. 906352-99-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyrazine ring and a benzoate moiety, exhibits unique physicochemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, characterized by the 6-methylpyrazin-2-yl group, contributes to its potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like Ethyl 3-(6-Methylpyrazin-2-yl)oxybenzoate has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel kinase inhibitors and antimicrobial agents. The compound's CAS No. 906352-99-6 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies. Additionally, its ethoxycarbonyl group enhances solubility, a critical factor in formulation development.

The synthesis of Ethyl 3-(6-Methylpyrazin-2-yl)oxybenzoate typically involves esterification and etherification reactions, optimized for high yield and purity. Analytical techniques such as HPLC and NMR are employed to confirm its structural integrity. With the rise of green chemistry trends, efforts are underway to develop eco-friendly synthetic routes for this compound, aligning with global sustainability goals. This focus on environmentally benign processes resonates with industry professionals and academic researchers alike.

From a commercial perspective, CAS No. 906352-99-6 is listed in catalogs of leading chemical suppliers, often under the category of fine chemicals. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance. The compound's stability under standard storage conditions (room temperature, inert atmosphere) ensures its suitability for long-term use in laboratories. Quality control protocols, including GC-MS analysis, are critical to maintaining batch-to-batch consistency.

Emerging applications of Ethyl 3-(6-Methylpyrazin-2-yl)oxybenzoate extend to material science, where its aromatic system is explored for organic electronics. Its potential as a ligand in coordination chemistry is also under investigation, particularly in catalysis. These interdisciplinary uses highlight the compound's adaptability beyond traditional domains. As AI-driven drug discovery gains traction, computational studies on this molecule's ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity) are becoming increasingly common.

In conclusion, Ethyl 3-(6-Methylpyrazin-2-yl)oxybenzoate (CAS No. 906352-99-6) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its scientific and industrial value. Ongoing research will likely uncover new functionalities, solidifying its position as a key player in specialty chemistry. For researchers seeking reliable data, peer-reviewed journals and patent literature remain indispensable resources for this compound's evolving narrative.